Cas no 121459-16-3 (1H-Pyrrole-1-ethanol, b-methyl-)

• Product Name: 1H-Pyrrole-1-ethanol, b-methyl-
• CAS No: 121459-16-3
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 133333
• PubChem ID: 45092678
• Update Time: 2024-02-28

1H-Pyrrole-1-ethanol, b-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-ethanol, b-methyl-
• 1H-Pyrrole-1-ethanol,beta-methyl-(9CI)

• Inchi： 1S/C7H11NO/c1-7(6-9)8-4-2-3-5-8/h2-5,7,9H,6H2,1H3
• InChI Key： VBNRCVMIYVVLNE-UHFFFAOYSA-N
• SMILES： C(O)C(N1C=CC=C1)C

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 25.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles